Cas no 24057-28-1 (pyridine 4-methylbenzene-1-sulfonate)

pyridine 4-methylbenzene-1-sulfonate Properties

Names and Identifiers

• Pyridinium p-toluenesulfonate
• 4-TOLUENESULFONIC ACID PYRIDINE SALT
• POLY(4-VINYLPYRIDINIUM (TOLUENE-4-SULFONATE))
• PPT
• PPTS
• P-TOLUENESULFONIC ACID PYRIDINE SALT
• P-TOLUENESULFONIC ACID, PYRIDINIUM SALT
• PYRIDINE P-TOLUENESULFONATE
• PYRIDINIUM P-TOLUENESULPHONATE
• PYRIDINIUM TOLUENE-4-SULFONATE
• PYRIDINIUM TOLUENE-4-SULFONATE POLYMER BOUND
• PYRIDINIUM TOSYLATE
• PYRIDINUM-P-TOLUENESULPHONATE
• TOLUENE-4-SULFONATEPYRIDINIUM
• TOLUENE-4-SULFONIC ACID PYRIDINE SALT
• TOLUENE-4-SULFONIC ACID PYRIDINE SALT POLYMER BOUND
• Benzenesulfonicacid,4-methyl-,compd.withpyridine(1:1)
• p-Toluenesulfonicacid,pyridineadduct
• pyridine,4-methylbenzenesulfonate
• 4-methylbenzenesulfonate,pyridin-1-ium
• Pyridin-1-ium 4-methylbenzenesulfonate
• Pyridinium p-Toluene
• Pyridinium p-Toluenesulfate
• Pyridinium p-toulene sulfonate
• Pyridinium toluene-4-sulphonate
• 4-methylbenzenesulfonic acid pyridinium salt
• p-Toluenesulfonic acid pyridine salt polymer-bound
• Pyridinium
• pyridinium 4-methylbenzenesulfonate
• Pyridinium 4-toluenesulfonate
• pyridinium para-toluenesulfonate
• pyridinium p-toluene sulfonate
• pyridinium p-toluene sulphonate
• 4-methylbenzenesulfonate; pyridin-1-ium
• pyridinium para-toluenesulphonate
• pyridiniumtosylate
• pyridiniump-toluenesulfonate
• pyridin
• pyridine 4-methylbenzene-1-sulfonate
• Pyridinium p-Toluenesulfonate,99%
• +Expand

• MDL： MFCD00013108
• InChIKey： ZDYVRSLAEXCVBX-UHFFFAOYSA-N
• Inchi： 1S/C7H8O3S.C5H5N/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-4-6-5-3-1/h2-5H,1H3,(H,8,9,10);1-5H
• SMILES： C1(S(=O)(=O)O)C=CC(C)=CC=1.C1=CC=NC=C1
• BRN： 3764305

Computed Properties

• Exact Mass: 251.06200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 251.062
• Heavy Atom Count: 17
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 79.7

Experimental Properties

• LogP: 3.40410
• PSA: 75.64000
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: decompose
• Boiling Point: 442.7 °C at 760 mmHg
• Melting Point: 118.0 to 122.0 deg-C
• Flash Point: 221.6℃
• Solubility: DMSO（少量）、甲醇（少量）
• Color/Form: White crystals or powders
• Solubility: Soluble in most organic solvents and often used in MeOH and CH2Cl2.
• Sensitiveness: Moisture Sensitive
• Density: 1.2829 (rough estimate)

pyridine 4-methylbenzene-1-sulfonate Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：9-21

pyridine 4-methylbenzene-1-sulfonate Customs Data

• HS CODE：29333100
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%